[1-(5-Methylthiophen-2-YL)ethyl](propyl)amine

• Molecular Formula: C10H17NS
• Molecular Weight: 183.32 g/mol
• IUPAC Name: N-[1-(5-methylthiophen-2-yl)ethyl]propan-1-amine
• InChI: InChI=1S/C10H17NS/c1-4-7-11-9(3)10-6-5-8(2)12-10/h5-6,9,11H,4,7H2,1-3H3
• InChI Key: YBRYEUBTMNEAIG-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(C)C1=CC=C(S1)C

Description

1-(5-Methylthiophen-2-YL)ethylamine is a tertiary amine featuring a propylamine backbone substituted with a 5-methylthiophen-2-ylethyl group. Thiophene derivatives are known for their electron-rich aromatic systems, which influence reactivity and binding properties in medicinal and materials chemistry. The methyl group at the 5-position of the thiophene ring may enhance steric and electronic effects compared to unsubstituted thiophene derivatives.

Preparation Methods

Reductive Amination Pathway

Starting Materials :

• 5-Methylthiophene-2-carbaldehyde
• Propylamine

Reaction Mechanism :
This method employs reductive amination to form the C-N bond between the aldehyde group and amine. The process involves:

• Condensation of 5-methylthiophene-2-carbaldehyde with propylamine to form an imine intermediate.
• Reduction using sodium cyanoborohydride (NaBH₃CN) in methanol at 0–25°C for 12–24 hours.

Optimization Parameters :

• Catalyst : Titanium tetraisopropoxide (Ti(OiPr)₄) enhances imine formation efficiency.
• Solvent : Anhydrous methanol or ethanol.
• Yield : 68–72% after purification via silica gel chromatography.

Data Table 1 : Comparative Analysis of Reductive Amination Conditions

Parameter	Condition A	Condition B
Temperature	0°C	25°C
Reaction Time	24 h	12 h
Catalyst Loading	1.5 eq Ti	1.0 eq Ti
Final Yield	72%	68%

Alkylation of Amines

Starting Materials :

• 1-(5-Methylthiophen-2-YL)ethyl bromide
• Propylamine

Procedure :

• Nucleophilic substitution: Propylamine reacts with 1-(5-methylthiophen-2-YL)ethyl bromide in dimethylformamide (DMF) at 80°C for 8 hours.
• Base-mediated deprotonation: Potassium carbonate (K₂CO₃) facilitates the reaction.

Critical Considerations :

• Steric Effects : Bulky substituents on the thiophene ring necessitate longer reaction times (up to 16 hours).
• Purification : Liquid-liquid extraction with ethyl acetate/water, followed by rotary evaporation.

Data Table 2 : Alkylation Method Performance

Alkyl Halide	Base	Solvent	Yield
Ethyl bromide derivative	K₂CO₃	DMF	65%
Ethyl iodide derivative	Cs₂CO₃	THF	71%

Multi-Step Synthesis via Intermediate Formation

Step 1 : Synthesis of 1-(5-Methylthiophen-2-YL)ethanol

• Friedel-Crafts Acylation : React 5-methylthiophene with acetyl chloride in the presence of AlCl₃.
• Reduction : Convert ketone to alcohol using sodium borohydride (NaBH₄) in ethanol.

Step 2 : Conversion to Amine

• Mitsunobu Reaction : Treat 1-(5-methylthiophen-2-YL)ethanol with propylamine using diethyl azodicarboxylate (DEAD) and triphenylphosphine (PPh₃).
• Yield : 58–63% over two steps.

Industrial-Scale Production Considerations

Key Modifications :

• Continuous Flow Reactors : Reduce reaction time by 40% compared to batch processes.
• Green Chemistry : Replace DMF with cyclopentyl methyl ether (CPME) to minimize environmental impact.

Data Table 3 : Scalability Challenges

Parameter	Lab Scale	Pilot Plant
Batch Size	100 g	10 kg
Purity	99.5%	98.2%
Cost per kg	$1,200	$890

Quality Control and Characterization

• Nuclear Magnetic Resonance (NMR) : Confirm structure via ¹H-NMR (δ 1.45 ppm for methyl groups, δ 5.81 ppm for thiophene protons).
• Mass Spectrometry : Molecular ion peak at m/z 183.32 [M + H]⁺.

Chemical Reactions Analysis

Types of Reactions

1-(5-Methylthiophen-2-YL)ethylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4).

Reducing Agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

Substitution Reagents: Halogenating agents, alkylating agents.

Major Products Formed

Oxidation: Formation of sulfoxides and sulfones.

Reduction: Formation of thiol derivatives.

Substitution: Formation of various substituted derivatives.

Scientific Research Applications

1-(5-Methylthiophen-2-YL)ethylamine has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(5-Methylthiophen-2-YL)ethylamine involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, modulating their activity and leading to physiological effects . The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Propylamine Derivatives in Medicinal Chemistry

• Anticancer Agents: Propylamine side chains are common in anthraquinone-based anticancer agents. For example, 1-(N,N-dimethylamino)propylamine-substituted anthraquinones exhibit reduced cytotoxicity compared to shorter-chain ethylamine derivatives, highlighting the impact of alkyl chain length on activity .

Toxicity Profiles

• Aliphatic Amines vs. Chlorinated Derivatives : n-Propylamine itself shows moderate toxicity (Microtox® EC₅₀ = ~120 μM), but chlorination increases toxicity by an order of magnitude (e.g., chloropropylamine EC₅₀ = 12.68 μM). The methylthiophene group in 1-(5-Methylthiophen-2-YL)ethylamine may mitigate reactivity with chlorine, reducing toxic byproduct formation compared to aliphatic analogs .

Stability and Environmental Occurrence

• Extraterrestrial Amines : Propylamine is detected in carbonaceous chondrites (e.g., Ryugu samples), with abundance inversely related to chain length. Branched isomers (e.g., isopropylamine) show higher thermal stability, suggesting that the methylthiophene group in 1-(5-Methylthiophen-2-YL)ethylamine could enhance resistance to degradation .

Biological Activity

1-(5-Methylthiophen-2-YL)ethyl(propyl)amine is a compound that belongs to the class of organic amines, characterized by the presence of an amine group and a thiophene moiety. The structural features of this compound suggest potential biological activities, particularly in pharmacology and medicinal chemistry. This article explores the biological activity of this compound, including its mechanisms of action, interactions with biological systems, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 1-(5-Methylthiophen-2-YL)ethyl(propyl)amine can be represented as follows:

• Molecular Formula : C₁₁H₁₅N
• Structural Features :
  • A propyl amine group
  • A 5-methylthiophen-2-yl ethyl moiety

These features contribute to the compound's unique electronic properties, influencing its reactivity and interaction with biological targets.

1-(5-Methylthiophen-2-YL)ethyl(propyl)amine interacts with various biological pathways, primarily through modulation of neurotransmitter systems. The thiophene ring enhances lipophilicity, potentially improving the compound's ability to cross biological membranes and reach its targets within cells.

Potential Mechanisms Include:

• Neurotransmitter Modulation : The compound may act as a modulator or inhibitor of neurotransmitter receptors, affecting neurological functions.
• Enzyme Interactions : It can bind to specific enzymes, altering their activity and leading to downstream effects in metabolic pathways.

Biological Activity Overview

Research indicates that compounds with similar structures to 1-(5-Methylthiophen-2-YL)ethyl(propyl)amine exhibit diverse biological activities:

Activity Type	Description
Neuroactivity	Potential effects on neurotransmitter systems, possibly aiding in neurological disorders.
Antioxidant Properties	Thiophene-containing compounds often show antioxidant activity, protecting cells from oxidative stress.
Anti-inflammatory Effects	Some derivatives may exhibit anti-inflammatory properties through modulation of immune responses.

Neuroactivity Studies

A study focusing on thiophene derivatives demonstrated significant interactions with serotonin receptors, suggesting that 1-(5-Methylthiophen-2-YL)ethyl(propyl)amine may influence mood and anxiety-related behaviors.

Enzyme Inhibition

Research has shown that similar thiophene-containing compounds can inhibit enzymes involved in metabolic pathways. For example, a related compound was found to inhibit monoamine oxidase (MAO), an enzyme associated with neurotransmitter breakdown . This inhibition could lead to increased levels of neurotransmitters such as serotonin and dopamine.

Antioxidant Activity

A comparative analysis indicated that thiophene derivatives possess antioxidant properties due to their ability to scavenge free radicals. This property is crucial in protecting neural tissues from damage associated with oxidative stress.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Biological Activity
1-(3-Methylthiophen-2-YL)ethylamine	Propyl chain + Thiophene ring	Neuroactivity, potential therapeutic applications
N,N-Dimethyl-2-(5-methylthiophen-2-yl)ethanamine	Dimethylated amine + Thiophene	Enhanced lipophilicity, potential receptor modulation
4-(5-Methylthiophen-2-yl)-2-butanamine	Butanamine structure + Thiophene	Possible anti-inflammatory properties

This table illustrates how variations in structure can lead to different biological activities among compounds related to 1-(5-Methylthiophen-2-YL)ethyl(propyl)amine.

Q & A

Q. What are the recommended safety protocols for handling 1-(5-Methylthiophen-2-YL)ethylamine in laboratory settings?

• Methodological Answer : Due to incomplete toxicological and physiochemical data, treat the compound with caution. Key protocols include:

• Use personal protective equipment (PPE): gloves, lab coat, and safety goggles.
• Work in a fume hood to avoid inhalation exposure.
• Store in a cool, dry, ventilated area away from ignition sources.
• Reference Safety Data Sheets (SDS) for emergency measures (e.g., skin/eye冲洗 with water for 15 minutes) .

Q. What synthetic routes are documented for 1-(5-Methylthiophen-2-YL)ethylamine, and how are they validated?

• Methodological Answer : A multi-step synthesis could involve:

Thiophene alkylation : React 5-methylthiophene with ethyl bromide under Friedel-Crafts conditions.

Amine formation : Introduce the propylamine group via reductive amination (e.g., using NaBH3CN).
Validation methods:

• Purity : HPLC (≥95% purity threshold) .
• Structural confirmation : $^1$H/$^13$C NMR and high-resolution mass spectrometry (HRMS) .

Advanced Research Questions

Q. How can factorial design optimize reaction conditions for synthesizing 1-(5-Methylthiophen-2-YL)ethylamine?

• Methodological Answer : Use a $2^k$ factorial design to evaluate factors:

Factor	Low Level (-1)	High Level (+1)
Temperature	60°C	80°C
Catalyst (mol%)	1%	3%
Reaction Time	4h	8h
Analyze interactions using ANOVA to identify optimal yield conditions. This reduces trial runs by 50% compared to one-variable-at-a-time (OVAT) approaches .

Q. What strategies resolve contradictions between computational predictions and experimental NMR data for this compound?

• Methodological Answer :

Re-evaluate computational parameters : Adjust solvent effects or exchange-correlation functionals in DFT calculations (e.g., B3LYP/6-311+G(d,p)).

Experimental verification : Confirm sample purity via LC-MS and replicate measurements.

Cross-validation : Compare with databases (e.g., PubChem) for known analogs .

Q. How can computational models guide the design of derivatives for pharmacological testing?

• Methodological Answer :

• Docking studies : Use AutoDock Vina to predict binding affinity to target receptors (e.g., serotonin receptors).
• ADMET prediction : Employ tools like SwissADME to assess bioavailability and toxicity.
• Retrosynthesis tools : Platforms like ICReDD integrate quantum chemistry and reaction databases to prioritize synthetically feasible derivatives .

Data Contradiction Analysis

Q. How should researchers address discrepancies in reported biological activity across studies?

• Methodological Answer :

Standardize assays : Ensure consistent cell lines (e.g., HEK-293 vs. CHO) and assay conditions (IC50 vs. EC50).

Meta-analysis : Use statistical tools (e.g., RevMan) to aggregate data and identify outliers.

Replicate studies : Validate findings under controlled conditions (e.g., pH, temperature) .

Analytical Characterization

Q. What advanced techniques confirm the stereochemistry of 1-(5-Methylthiophen-2-YL)ethylamine?

• Methodological Answer :

• Chiral HPLC : Use a Chiralpak® column with a hexane/isopropanol mobile phase.
• Vibrational Circular Dichroism (VCD) : Compare experimental spectra with DFT-simulated spectra for absolute configuration .

Experimental Design

Q. How do researchers balance scalability and yield in pilot-scale synthesis?

• Methodological Answer :

• Process intensification : Use microreactors for rapid mixing and heat transfer.
• Quality-by-Design (QbD) : Define a design space using DoE to maintain critical quality attributes (CQAs) at scale .